Cas no 139362-61-1 (N4,N4-Diphenyl-N4',N4'-di-m-tolyl-[1,1'-biphenyl]-4,4'-diamine)

N4,N4-Diphenyl-N4',N4'-di-m-tolyl-[1,1'-biphenyl]-4,4'-diamine structure
139362-61-1 structure
Product Name:N4,N4-Diphenyl-N4',N4'-di-m-tolyl-[1,1'-biphenyl]-4,4'-diamine
CAS No:139362-61-1
MF:C38H32N2
MW:516.674089431763
CID:1084233
PubChem ID:10239371
Update Time:2025-04-20

N4,N4-Diphenyl-N4',N4'-di-m-tolyl-[1,1'-biphenyl]-4,4'-diamine Chemical and Physical Properties

Names and Identifiers

    • N4,N4-Diphenyl-N4',N4'-di-m-tolyl-[1,1'-biphenyl]-4,4'-diamine
    • N,N-Bis(3-methylphenyl)-N',N'-diphenyl-4,4'-biphenyldiamine
    • N4,N4-BIS(3-METHYLPHENYL)-N4',N4'-DIPHENYL-[1,1'-BIPHENYL]-4,4'-DIAMINE
    • bis(3-methylphenyl)-N',N' diphenyl benzidine
    • SCHEMBL142238
    • 139362-61-1
    • Inchi: 1S/C38H32N2/c1-29-11-9-17-37(27-29)40(38-18-10-12-30(2)28-38)36-25-21-32(22-26-36)31-19-23-35(24-20-31)39(33-13-5-3-6-14-33)34-15-7-4-8-16-34/h3-28H,1-2H3
    • InChI Key: KYDUVQCGPXSNLK-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=C(C)C=1)(C1C=CC=C(C)C=1)C1C=CC(=CC=1)C1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 516.256549029g/mol
  • Monoisotopic Mass: 516.256549029g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 7
  • Complexity: 682
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.8
  • Topological Polar Surface Area: 6.5Ų

N4,N4-Diphenyl-N4',N4'-di-m-tolyl-[1,1'-biphenyl]-4,4'-diamine Related Literature

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